Cas no 52089-54-0 (Ethyl 2-Hydroxybutyrate)

• Product Name: Ethyl 2-Hydroxybutyrate
• CAS No: 52089-54-0
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD00014407
• CID: 884382
• PubChem ID: 87570657
• Update Time: 2025-10-29

Ethyl 2-Hydroxybutyrate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Hydroxybutyrate
• Butanoic acid, 2-hydroxy-, ethyl ester
• Ethyl 2-hydroxybutanoate
• Ethyl alpha-hydroxybutyrate
• hydroxybutyricacidethylester
• ETHYL 2-HYDROXY-N-BUTYRATE
• DL-2-HYDROXYBUTYRIC ACID ETHYL ESTER
• 2-HYDROXY-N-BUTYRIC ACID ETHYL ESTER
• 2-hydroxybutyric acid ethyl ester
• AS-58224
• Ethyl2-hydroxybutanoate
• 52089-54-0
• DL-2-Hydroxybutyric acid ethyl ester (liquid)
• 2-Hydroxybutyric acid ethyl ester; Ethyl a-Hydroxybutyrate
• ethyl-2-hydroxybutyrate
• HY-W127500
• AKOS009157542
• 2-Hydroxy-butanoic acid ethyl ester
• T72564
• MFCD00014407
• CS-0185728
• H-4100
• H0229
• DB-017467
• SCHEMBL544994
• Ethyl .alpha.-hydroxybutyrate
• DTXSID90334629
• SY054318

• MDL： MFCD00014407
• Inchi： 1S/C6H12O3/c1-3-5(7)6(8)9-4-2/h5,7H,3-4H2,1-2H3
• InChI Key： KWWOQRSLYPHAMK-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC)O)=O

Computed Properties

• Exact Mass: 132.07900
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1,01 g/cm3
• Boiling Point: 167°C(lit.)
• Refractive Index: 1.4160 to 1.4200
• PSA: 46.53000
• LogP: 0.32040
• Solubility: Not determined

Ethyl 2-Hydroxybutyrate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3272
• Hazard Category Code： 10
• Safety Instruction： S16
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2-Hydroxybutyrate

Ethyl 2-Hydroxybutyrate (CAS No. 52089-54-0): A Versatile Ester with Broad Applications

Ethyl 2-Hydroxybutyrate (CAS No. 52089-54-0) is a significant ester compound widely utilized in the fragrance, flavor, and pharmaceutical industries. Known for its fruity and sweet aroma, this chemical is a key ingredient in perfumes, food additives, and cosmetic formulations. Its molecular structure, combining an ethyl group with a hydroxybutyrate moiety, grants it unique solubility and reactivity, making it a versatile intermediate in organic synthesis.

The growing demand for natural and synthetic flavoring agents has propelled interest in Ethyl 2-Hydroxybutyrate. Consumers increasingly seek products with clean labels and sustainable ingredients, aligning with trends in eco-friendly and health-conscious markets. This compound’s ability to mimic natural fruit flavors, such as strawberry and pineapple, makes it a popular choice for food and beverage manufacturers. Additionally, its low toxicity profile ensures compliance with stringent regulatory standards, such as those set by the FDA and EFSA.

In the cosmetics industry, Ethyl 2-Hydroxybutyrate is valued for its pleasant odor and stability in formulations. It is commonly found in lotions, shampoos, and other personal care products. Recent studies have also explored its potential as a green solvent, highlighting its biodegradability and minimal environmental impact—a topic of high relevance in today’s sustainability-driven market.

From a technical perspective, CAS No. 52089-54-0 exhibits excellent miscibility with alcohols, ethers, and water, facilitating its use in diverse applications. Researchers are investigating its role in biodegradable polymers and pharmaceutical excipients, further expanding its industrial relevance. As the demand for bio-based chemicals rises, Ethyl 2-Hydroxybutyrate is poised to play a pivotal role in the transition toward greener chemistry.

Frequently asked questions about Ethyl 2-Hydroxybutyrate include its safety profile, synthesis methods, and compatibility with other ingredients. Analytical techniques like GC-MS and HPLC are commonly employed to ensure purity and quality. For manufacturers, optimizing production processes to reduce costs while maintaining high yields remains a critical focus, especially in competitive markets.

In summary, Ethyl 2-Hydroxybutyrate (CAS No. 52089-54-0) is a multifaceted compound with applications spanning flavors, fragrances, cosmetics, and green chemistry. Its alignment with modern trends—such as sustainability, clean labeling, and eco-friendly solvents—ensures its continued relevance in industrial and consumer markets. As research advances, new opportunities for this ester are likely to emerge, solidifying its position as a valuable chemical asset.